Cas no 88683-44-7 (1H-Isoindole-1,3(2H)-dione, 2-[(1,1-dimethylpropyl)thio]-)

• Product Name: 1H-Isoindole-1,3(2H)-dione, 2-[(1,1-dimethylpropyl)thio]-
• CAS No: 88683-44-7
• MF: C₁₃H₁₅NO₂S
• MW: 249.32870221138
• CID: 624724
• PubChem ID: 71319530
• Update Time: 2025-04-19

1H-Isoindole-1,3(2H)-dione, 2-[(1,1-dimethylpropyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-1,3(2H)-dione, 2-[(1,1-dimethylpropyl)thio]-
• 2-(2-methylbutan-2-ylsulfanyl)isoindole-1,3-dione
• DTXSID60749549
• 88683-44-7
• 2-[(2-Methylbutan-2-yl)sulfanyl]-1H-isoindole-1,3(2H)-dione

• Inchi： 1S/C13H15NO2S/c1-4-13(2,3)17-14-11(15)9-7-5-6-8-10(9)12(14)16/h5-8H,4H2,1-3H3
• InChI Key： VPHSFIXCVPXJIR-UHFFFAOYSA-N
• SMILES： S(C(C)(C)CC)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 249.08234989g/mol
• Monoisotopic Mass: 249.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 62.7Ų